n-(2-Aminoethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(2-aminoethyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-5-4-6(10-12-5)7(11)9-3-2-8/h4H,2-3,8H2,1H3,(H,9,11)
• InChI Key: PGNJVCBZIOODND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol

Description

N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane is an organic building block. It’s used for synthesis and has a pH of 10 (10 g/l, H₂O, 20 °C). It’s also used in the preparation of mixed two-component monolayers on glassy carbon.

Physical And Chemical Properties Analysis

N-(2-Aminoethyl) Ethanolamine is a colorless, light yellow transparent viscous liquid. It is hygroscopic, strongly alkaline, and has a slight ammonia smell. It can be miscible with water and alcohol, slightly soluble in ether.

Mechanism of Action

N-(2-Aminoethyl)-1-aziridineethanamine is an experimental ACE2 inhibitor for the treatment of cardiovascular disease and Severe Acute Respiratory Syndrome. It may inhibit ACE2, preventing actions that can eventually lead to myocyte hypertrophy and vascular smooth muscle cell proliferation.

Safety and Hazards

N-(2-Aminoethyl)acetamide is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage and may cause respiratory irritation.

Future Directions

N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane has been used in the preparation of epoxy-modified silicone tie-coating to tie epoxy primer and silicone antifouling coating. This shows potential for future applications in engineering and materials science.